Laser-induced fluorescence spectroscopy of the Ga–N2 cluster
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A901675I
Abstract
The first spectroscopic observation of the Ga–N2 van der Waals cluster is reported. This was formed by laser ablation of a GaAs or GaP target followed by pulsed supersonic expansion in pure nitrogen. Laser-induced fluorescence spectra have revealed two strong band systems above 30000 cm-1. The first, which has an onset at 33468 cm-1, is composed of eight observable members of a progression in the van der Waals stretching vibration. This has been assigned to the 2Δ–![[X with combining tilde]](http://scimg.chem960.com/usr/1/A901675I.jpg)
2Π3/2 transition correlating with the Ga 442Dâ†�442P3/2 transition. A Birge–Sponer extrapolation gives a lower limit of 1270 cm-1 for the van der Waals binding energy in the excited state. At higher wavenumbers another prominent vibrational progression is observed which is attributed to a spin-forbidden transition correlating with the 444Pâ†�442P atomic asymptote, the cluster excited state most likely having 4Σ- symmetry. The excited state undergoes relatively slow spin–orbit-induced predissociation onto the repulsive ![[B with combining tilde]](https://www.rsc.org/images/entities/char_0042_0303.gif)
2Σ+ potential surface followed by rapid emission from the Ga 452S dissociation product.
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